Cas no 2229612-65-9 ((3-ethylthiophen-2-yl)methyl sulfamate)

(3-Ethylthiophen-2-yl)methyl sulfamate is a sulfamate derivative featuring a thiophene backbone with an ethyl substituent at the 3-position. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a bioactive scaffold. The sulfamate functional group enhances its reactivity, making it a candidate for enzyme inhibition studies, particularly targeting sulfatases and other hydrolytic enzymes. Its structural features, including the thiophene ring, contribute to favorable pharmacokinetic properties such as metabolic stability and membrane permeability. The compound’s synthetic versatility allows for further derivatization, enabling the exploration of structure-activity relationships in drug discovery and development.
(3-ethylthiophen-2-yl)methyl sulfamate structure
2229612-65-9 structure
Product Name:(3-ethylthiophen-2-yl)methyl sulfamate
CAS No:2229612-65-9
MF:C7H11NO3S2
MW:221.297139406204
CID:6410631
PubChem ID:165845902
Update Time:2025-08-02

(3-ethylthiophen-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

    • (3-ethylthiophen-2-yl)methyl sulfamate
    • EN300-2005243
    • 2229612-65-9
    • Inchi: 1S/C7H11NO3S2/c1-2-6-3-4-12-7(6)5-11-13(8,9)10/h3-4H,2,5H2,1H3,(H2,8,9,10)
    • InChI Key: DBZAVSTZZUZOFO-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC)=C1COS(N)(=O)=O

Computed Properties

  • Exact Mass: 221.01803556g/mol
  • Monoisotopic Mass: 221.01803556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 106Ų

(3-ethylthiophen-2-yl)methyl sulfamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2005243-1g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
1g
$1701.0 2023-09-16
Enamine
EN300-2005243-5g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
5g
$4930.0 2023-09-16
Enamine
EN300-2005243-10g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
10g
$7312.0 2023-09-16
Enamine
EN300-2005243-0.05g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
0.05g
$1428.0 2023-09-16
Enamine
EN300-2005243-0.1g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
0.1g
$1496.0 2023-09-16
Enamine
EN300-2005243-0.25g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
0.25g
$1564.0 2023-09-16
Enamine
EN300-2005243-0.5g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
0.5g
$1632.0 2023-09-16
Enamine
EN300-2005243-1.0g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
1g
$1701.0 2023-05-31
Enamine
EN300-2005243-2.5g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
2.5g
$3332.0 2023-09-16
Enamine
EN300-2005243-5.0g
(3-ethylthiophen-2-yl)methyl sulfamate
2229612-65-9
5g
$4930.0 2023-05-31

Additional information on (3-ethylthiophen-2-yl)methyl sulfamate

Recent Advances in the Study of (3-ethylthiophen-2-yl)methyl sulfamate (CAS: 2229612-65-9)

The compound (3-ethylthiophen-2-yl)methyl sulfamate (CAS: 2229612-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have focused on its unique chemical properties, mechanism of action, and potential as a lead compound for further drug development.

One of the key areas of interest is the compound's ability to act as a sulfatase inhibitor. Sulfatases play a crucial role in various biological processes, including hormone regulation and extracellular matrix remodeling. Inhibition of these enzymes has implications for treating diseases such as cancer, osteoporosis, and endocrine disorders. Preliminary in vitro studies have demonstrated that (3-ethylthiophen-2-yl)methyl sulfamate exhibits potent inhibitory activity against specific sulfatase isoforms, suggesting its potential as a therapeutic agent.

In addition to its enzyme inhibitory properties, recent research has explored the pharmacokinetic profile of (3-ethylthiophen-2-yl)methyl sulfamate. Studies have shown that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Another notable aspect of this compound is its potential application in targeted drug delivery systems. Researchers have investigated its ability to serve as a prodrug, releasing active sulfamate moieties in specific physiological environments. This property could enhance the precision and efficacy of therapeutic interventions, minimizing off-target effects and improving patient outcomes. Recent in vivo studies in animal models have provided preliminary evidence supporting this hypothesis, though further validation is required.

Despite these promising findings, challenges remain in the development of (3-ethylthiophen-2-yl)methyl sulfamate as a therapeutic agent. Issues such as optimizing its selectivity, reducing potential toxicity, and scaling up synthesis for clinical trials are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward clinical application.

In conclusion, (3-ethylthiophen-2-yl)methyl sulfamate (CAS: 2229612-65-9) represents a promising avenue of research in chemical biology and drug development. Its unique properties as a sulfatase inhibitor and potential for targeted drug delivery make it a compound of significant interest. Continued research and development efforts are expected to further elucidate its therapeutic potential and pave the way for its eventual clinical use.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.